Cas no 33141-33-2 (3-(4-methoxyphenyl)aminopropanenitrile)

• Product Name: 3-(4-methoxyphenyl)aminopropanenitrile
• CAS No: 33141-33-2
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 314256
• PubChem ID: 2315343
• Update Time: 2025-08-05

3-(4-methoxyphenyl)aminopropanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[(4-methoxyphenyl)amino]-
• 3-(4-methoxyanilino)propanenitrile
• 3-(4-METHOXY-PHENYLAMINO)-PROPIONITRILE
• 3-[(4-Methoxyphenyl)amino]propanenitrile
• 3-(4-methoxyphenyl)aminopropanenitrile
• AE-562/41428891
• 33141-33-2
• CHEMBL1371685
• 3-((4-Methoxyphenyl)amino)propanenitrile
• MLS000564689
• Z56886603
• SMR000149957
• SCHEMBL6838994
• HMS2477N05
• DTXSID60368032
• Maybridge1_003919
• SR-01000640568-1
• CS-0219796
• HMS552K03
• CCG-51261
• EN300-04961
• AKOS001073415

• Inchi： 1S/C10H12N2O/c1-13-10-5-3-9(4-6-10)12-8-2-7-11/h3-6,12H,2,8H2,1H3
• InChI Key： SUFDSOYDJABSBR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NCCC#N

Computed Properties

• Exact Mass: 176.09506
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45Ų

Experimental Properties

• PSA: 45.05

Additional information on 3-(4-methoxyphenyl)aminopropanenitrile

Professional Introduction to 3-(4-methoxyphenyl)aminopropanenitrile (CAS No. 33141-33-2)

3-(4-methoxyphenyl)aminopropanenitrile, with the chemical formula C₉H₁₀N₂O, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number CAS No. 33141-33-2, has garnered attention due to its versatile applications in the synthesis of bioactive molecules and its potential role in developing novel therapeutic agents.

The structural framework of 3-(4-methoxyphenyl)aminopropanenitrile consists of a benzene ring substituted with a methoxy group at the para position, connected to an amine group and a nitrile functionality. This particular arrangement imparts unique chemical properties that make it a valuable intermediate in organic synthesis. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring enhances its reactivity, facilitating various chemical transformations that are crucial for drug development.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various biological pathways. 3-(4-methoxyphenyl)aminopropanenitrile has emerged as a key intermediate in the synthesis of such inhibitors. Its ability to undergo selective functionalization allows chemists to modify its structure to create compounds with specific biological activities. For instance, derivatives of this compound have been explored as potential kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

The pharmaceutical industry has been particularly interested in exploring the potential of 3-(4-methoxyphenyl)aminopropanenitrile in the development of central nervous system (CNS) drugs. The amine and nitrile functionalities provide a scaffold that can interact with neurotransmitter receptors, making it a promising candidate for treating neurological disorders. Recent studies have demonstrated that analogs of this compound exhibit neuroprotective properties, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its applications in drug discovery, 3-(4-methoxyphenyl)aminopropanenitrile has also found utility in materials science. Its unique structural features make it suitable for synthesizing advanced polymers and coatings that exhibit enhanced mechanical strength and thermal stability. These properties are particularly valuable in industries requiring durable and high-performance materials.

The synthesis of 3-(4-methoxyphenyl)aminopropanenitrile typically involves multi-step organic reactions, starting from readily available precursors such as 4-methoxyaniline and cyanogen bromide or potassium cyanide. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques not only enhance the efficiency of production but also allow for greater control over the compound's stereochemistry, which is crucial for biological activity.

The safety profile of 3-(4-methoxyphenyl)aminopropanenitrile is another important consideration in its handling and application. While it is not classified as a hazardous material under standard regulations, proper laboratory practices must be followed to ensure safe handling. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and adhering to good laboratory practices (GLP) when conducting experiments involving this compound.

In conclusion, 3-(4-methoxyphenyl)aminopropanenitrile (CAS No. 33141-33-2) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity make it a valuable building block for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow even further.